Cas no 25635-17-0 (2-methyl-4-Pyridinecarboxylic acid ethyl ester)

• Product Name: 2-methyl-4-Pyridinecarboxylic acid ethyl ester
• CAS No: 25635-17-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD09746244
• CID: 890922
• PubChem ID: 12243767
• Update Time: 2025-06-17

2-methyl-4-Pyridinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-Pyridinecarboxylic acid ethyl ester
• 2 -METHYLISONICOTINIC ACID ETHYL ESTER
• Ethyl 2-methylpyridine-4-carboxylate
• 2-methyl 4-ethoxycarbonyl pyridine
• 2-methyl-isonicotinic acid ethyl ester
• 2-Methyl-isonicotinsaeure-aethylester
• 2-Methyl-isonicotinsaeure-ethylester
• 2-Methyl-pyridin-carbonsaeure-(4)-ethylester
• 2-Methylpyridine-4-carboxylic acid ethyl ester
• 4-Ethoxycarbonyl-2-methyl-pyridin
• Ethyl 2-methylisonicotinate
• DB-082591
• Ethyl2-methylisonicotinate
• SCHEMBL363249
• WOMYMRWGDVTGQI-UHFFFAOYSA-N
• EG-0710
• MFCD09746244
• SY035991
• DTXSID10482095
• AKOS006280566
• CS-0061579
• 25635-17-0

• MDL： MFCD09746244
• Inchi： 1S/C9H11NO2/c1-3-12-9(11)8-4-5-10-7(2)6-8/h4-6H,3H2,1-2H3
• InChI Key： WOMYMRWGDVTGQI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN=C(C)C=1)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Boiling Point: 240.3±20.0°C at 760 mmHg
• PSA: 39.19000
• LogP: 1.56670

2-methyl-4-Pyridinecarboxylic acid ethyl ester Security Information

• Hazard Statement： H302
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-methyl-4-Pyridinecarboxylic acid ethyl ester

Comprehensive Overview of 2-methyl-4-Pyridinecarboxylic acid ethyl ester (CAS No. 25635-17-0)

2-methyl-4-Pyridinecarboxylic acid ethyl ester (CAS No. 25635-17-0) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and material science. This ester derivative of pyridinecarboxylic acid exhibits unique chemical properties, making it a valuable intermediate in modern organic chemistry. With the increasing demand for heterocyclic compounds in drug discovery, this molecule has gained significant attention from researchers exploring novel bioactive molecules and small molecule inhibitors.

The molecular structure of 2-methyl-4-Pyridinecarboxylic acid ethyl ester features both a pyridine ring and an ester functional group, which contributes to its diverse reactivity. Recent studies highlight its potential as a building block for pharmaceutical intermediates, particularly in the development of central nervous system (CNS) targeting drugs and anti-inflammatory agents. The ethyl ester group enhances the compound's solubility profile, a critical factor in drug formulation that aligns with current industry focus on improved drug delivery systems.

In the context of green chemistry trends, researchers are investigating more sustainable synthetic routes for 2-methyl-4-Pyridinecarboxylic acid ethyl ester. This responds to growing concerns about environmentally friendly synthesis and reduced waste generation in chemical manufacturing. The compound's stability under various conditions makes it particularly interesting for applications requiring long shelf-life intermediates, addressing a common challenge in chemical inventory management.

Analytical characterization of CAS No. 25635-17-0 typically involves advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the high purity required for pharmaceutical applications, where even minor impurities can significantly impact biological activity. The growing emphasis on quality by design (QbD) in chemical production has further increased the importance of rigorous analytical protocols for this compound.

From a commercial perspective, 2-methyl-4-Pyridinecarboxylic acid ethyl ester has seen steady market growth due to expanding applications in specialty chemicals. Manufacturers are responding to demand by optimizing production scales while maintaining strict quality control standards. The compound's compatibility with various catalytic systems makes it particularly valuable for researchers working on transition metal-catalyzed reactions, a hot topic in contemporary organic synthesis.

Recent patent literature reveals innovative applications of 25635-17-0 in developing electronic materials and organic semiconductors. This aligns with the booming interest in organic electronics and flexible display technologies. The compound's molecular architecture offers potential for creating novel π-conjugated systems, making it relevant to cutting-edge materials science research.

Storage and handling recommendations for 2-methyl-4-Pyridinecarboxylic acid ethyl ester emphasize protection from moisture and extreme temperatures, following standard practices for oxygen-sensitive compounds. Proper storage conditions ensure the material maintains its chemical integrity, which is crucial for reproducible results in research applications. These considerations are particularly important for laboratories implementing good laboratory practices (GLP) and quality management systems.

The future outlook for CAS No. 25635-17-0 appears promising, with potential applications emerging in bioconjugation chemistry and proteomics research. As the pharmaceutical industry continues to explore targeted therapies and personalized medicine, the demand for specialized intermediates like this pyridine derivative is expected to grow. Ongoing research into its structure-activity relationships may unlock additional therapeutic applications in coming years.